Cas no 49637-22-1 (1-Piperidinebutanoic acid, alpha-methyl-, ethyl ester)
49637-22-1 structure
Product Name:1-Piperidinebutanoic acid, alpha-methyl-, ethyl ester
CAS No:49637-22-1
MF:C12H23NO2
MW:213.316523790359
CID:2640276
Update Time:2023-08-07
1-Piperidinebutanoic acid, alpha-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinebutanoic acid, alpha-methyl-, ethyl ester
- BATCSNGUUOOSBY-UHFFFAOYSA-N
- ethyl 2-methyl-4-piperidinobutyrate
- Ethyl-2-methyl-4-piperidinobutyrate
- ethyl alpha-methyl-gamma-piperidinobutyrate
-
- Inchi: 1S/C12H23NO2/c1-3-15-12(14)11(2)7-10-13-8-5-4-6-9-13/h11H,3-10H2,1-2H3
- InChI Key: BATCSNGUUOOSBY-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)CCN1CCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- Topological Polar Surface Area: 29.5
1-Piperidinebutanoic acid, alpha-methyl-, ethyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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